Cas no 2229300-76-7 (3-(3,5-difluoropyridin-4-yl)-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-(3,5-difluoropyridin-4-yl)-1,2-oxazole-5-carboxylic acid
• CAS No: 2229300-76-7
• MF: C₉H₄F₂N₂O₃
• MW: 226.136468887329
• CID: 6338305
• PubChem ID: 165672902
• Update Time: 2025-10-30

3-(3,5-difluoropyridin-4-yl)-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-difluoropyridin-4-yl)-1,2-oxazole-5-carboxylic acid
• EN300-1761615
• 2229300-76-7

• Inchi： 1S/C9H4F2N2O3/c10-4-2-12-3-5(11)8(4)6-1-7(9(14)15)16-13-6/h1-3H,(H,14,15)
• InChI Key： ILJKIFQRSHPQHY-UHFFFAOYSA-N
• SMILES： FC1C=NC=C(C=1C1C=C(C(=O)O)ON=1)F

Computed Properties

• Exact Mass: 226.01899832g/mol
• Monoisotopic Mass: 226.01899832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 76.2Ų

Additional information on 3-(3,5-difluoropyridin-4-yl)-1,2-oxazole-5-carboxylic acid

Comprehensive Overview of 3-(3,5-difluoropyridin-4-yl)-1,2-oxazole-5-carboxylic acid (CAS No. 2229300-76-7)

The compound 3-(3,5-difluoropyridin-4-yl)-1,2-oxazole-5-carboxylic acid (CAS No. 2229300-76-7) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluoropyridine and oxazole-carboxylic acid moieties, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate enzyme activity and interact with biological targets.

In recent years, the demand for fluorinated heterocycles like 3-(3,5-difluoropyridin-4-yl)-1,2-oxazole-5-carboxylic acid has surged due to their enhanced metabolic stability and bioavailability. This compound aligns with the growing trend of incorporating fluorine atoms into drug candidates to improve their pharmacokinetic properties. Its CAS No. 2229300-76-7 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and material science.

One of the key advantages of 3-(3,5-difluoropyridin-4-yl)-1,2-oxazole-5-carboxylic acid is its versatility in synthetic chemistry. It serves as a building block for the development of small-molecule inhibitors, particularly in oncology and infectious disease research. The difluoropyridine ring enhances electron-withdrawing effects, which can be critical for binding to target proteins. Meanwhile, the oxazole-carboxylic acid group offers opportunities for further derivatization, enabling the creation of diverse compound libraries.

The compound's role in crop protection is another area of interest. Agrochemical companies are exploring its derivatives for their potential as herbicides or pesticides, leveraging the fluorine substitution to improve efficacy and environmental stability. This aligns with the global push for sustainable agriculture and reduced chemical residues in food products.

From a technical perspective, 3-(3,5-difluoropyridin-4-yl)-1,2-oxazole-5-carboxylic acid exhibits favorable physicochemical properties, including moderate solubility and stability under standard laboratory conditions. Its molecular weight and logP value make it suitable for formulation in various delivery systems. Researchers often query its synthetic route and scalability, as these factors are critical for industrial applications.

In the context of AI-driven drug discovery, this compound has been flagged in virtual screening campaigns due to its privileged scaffold characteristics. Computational models predict high binding affinity for several disease-related targets, making it a candidate for further experimental validation. The integration of machine learning and cheminformatics tools has accelerated the identification of its potential applications.

Environmental and regulatory considerations are also paramount. While 3-(3,5-difluoropyridin-4-yl)-1,2-oxazole-5-carboxylic acid is not classified as hazardous, its derivatives must undergo rigorous ecotoxicity assessments. This reflects the broader industry focus on green chemistry principles and the reduction of persistent organic pollutants.

Looking ahead, the compound's utility in personalized medicine and bioconjugation strategies is being explored. Its carboxylic acid functionality allows for covalent attachment to biomolecules, opening doors for diagnostic and therapeutic innovations. As the scientific community continues to investigate CAS No. 2229300-76-7, its impact across multiple disciplines is expected to grow.